5-fluoro-2-{3-[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-3-oxopropyl}-1H-benzimidazole

• IUPAC Name: 3-(6-fluoro-1H-benzimidazol-2-yl)-1-[4-(1-methylimidazol-2-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C19H22FN5O/c1-24-11-8-21-19(24)13-6-9-25(10-7-13)18(26)5-4-17-22-15-3-2-14(20)12-16(15)23-17/h2-3,8,11-13H,4-7,9-10H2,1H3,(H,22,23)
• InChI Key: LKAPJQPBJOUSTC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCN(CC2)C(=O)CCC3=NC4=C(N3)C=C(C=C4)F
• Molecular Formula: C19H22FN5O
• Molecular Weight: 355.4 g/mol

Description

5-fluoro-2-{3-[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-3-oxopropyl}-1H-benzimidazole is a useful research compound. Its molecular formula is C19H22FN5O and its molecular weight is 355.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.18083850 g/mol and the complexity rating of the compound is 498. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antituberculosis Agents

Research indicates that derivatives related to the chemical structure of "5-fluoro-2-{3-[4-(1-methyl-1H-imidazol-2-yl)-1-piperidinyl]-3-oxopropyl}-1H-benzimidazole" demonstrate significant potential as antibacterial and antituberculosis agents. Benzimidazole derivatives, in particular, have shown good activity against strains of Mycobacterium tuberculosis, highlighting their importance in addressing antibiotic resistance and the need for new therapeutic options in treating tuberculosis and other bacterial infections (Yoon et al., 2013).

Anticancer Activity

Coumarin-benzimidazole hybrids, which share structural similarities with the compound , have been synthesized and evaluated for their anticancer activities. Notably, some of these hybrids demonstrated significant inhibition of cancer cell growth, suggesting that the integration of benzimidazole derivatives into anticancer drug design could be a promising strategy for developing novel therapeutics (Paul, Bindal, & Luxami, 2013).

Neuroleptic Activity

Studies on benzimidazole and imidazole derivatives, including compounds structurally related to "this compound," have indicated their potential in neuroleptic (antipsychotic) applications. These compounds have shown promising results in neuroleptic tests, comparing favorably with established medications like haloperidol, particularly in minimizing extrapyramidal side effects, which are common drawbacks of many antipsychotic drugs (Sato et al., 1978).

Future Directions

There is a great importance of heterocyclic ring containing drugs. In the future, more research will be conducted to develop new drugs that overcome the AMR problems.